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Compound of Interest

Compound Name: Dimethyl ethylidenemalonate

Cat. No.: B099043 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety and handling precautions for dimethyl
ethylidenemalonate (CAS No. 17041-60-0). The information is compiled to assist laboratory

personnel in minimizing risks and ensuring a safe working environment.

Hazard Identification and Classification
Dimethyl ethylidenemalonate is a colorless to light yellow liquid with a fruity odor. While

comprehensive toxicity data is not readily available, it is known to pose a risk of irritation to the

eyes and skin. Therefore, appropriate precautions must be taken to avoid direct contact.

Table 1: Hazard Identification

Hazard Classification Description

Physical Hazards Combustible liquid[1]

Health Hazards Causes skin irritation

Causes serious eye irritation

May cause respiratory irritation

Environmental Hazards No data available
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First Aid Measures
Prompt and appropriate first aid is crucial in the event of exposure. The following table

summarizes the recommended procedures.

Table 2: First Aid Measures

Exposure Route First Aid Protocol

Inhalation

If breathed in, move person into fresh air. If not

breathing, give artificial respiration. Consult a

physician.

Skin Contact
Wash off with soap and plenty of water. Consult

a physician.

Eye Contact
Rinse thoroughly with plenty of water for at least

15 minutes and consult a physician.

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Consult a physician.

Fire-Fighting Measures
Dimethyl ethylidenemalonate is a combustible liquid with a flash point of 97 °C (206.6 °F) in a

closed cup.[1]

Table 3: Fire-Fighting Measures
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Aspect Recommendation

Suitable Extinguishing Media
Use water spray, alcohol-resistant foam, dry

chemical, or carbon dioxide.

Specific Hazards from Combustion Carbon oxides

Special Protective Equipment
Wear self-contained breathing apparatus for

firefighting if necessary.[2]

Further Information
Normal measures for preventive fire protection.

[2]

Handling and Storage
Proper handling and storage procedures are essential to prevent exposure and maintain the

chemical's integrity.

Safe Handling Protocols
Ventilation: Use only in a well-ventilated area, preferably in a chemical fume hood.

Personal Protective Equipment (PPE): Wear appropriate PPE as detailed in Section 5.

Hygiene: Avoid contact with skin, eyes, and clothing. Wash hands thoroughly after handling.

Spill Prevention: Handle with care to avoid spills.

Storage Conditions
Container: Keep container tightly closed in a dry and well-ventilated place.

Incompatibilities: Store away from oxidizing agents.

Storage Class: 10 - Combustible liquids.[1]

Exposure Controls and Personal Protective
Equipment
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Engineering controls and personal protective equipment are critical for minimizing exposure.

Table 4: Exposure Controls and Personal Protective Equipment

Control Parameter Specification

Engineering Controls Handle in a fume hood.

Eye/Face Protection

Safety glasses with side-shields conforming to

EN166. Use equipment for eye protection tested

and approved under appropriate government

standards such as NIOSH (US) or EN 166(EU).

Skin Protection

Handle with gloves. Gloves must be inspected

prior to use. Use proper glove removal

technique (without touching glove's outer

surface) to avoid skin contact with this product.

Dispose of contaminated gloves after use in

accordance with applicable laws and good

laboratory practices. Wash and dry hands.

Body Protection

Complete suit protecting against chemicals. The

type of protective equipment must be selected

according to the concentration and amount of

the dangerous substance at the specific

workplace.

Respiratory Protection

Where risk assessment shows air-purifying

respirators are appropriate use a full-face

respirator with multi-purpose combination (US)

or type ABEK (EN 14387) respirator cartridges

as a backup to engineering controls. If the

respirator is the sole means of protection, use a

full-face supplied air respirator. Use respirators

and components tested and approved under

appropriate government standards such as

NIOSH (US) or CEN (EU).

Physical and Chemical Properties
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Table 5: Physical and Chemical Properties

Property Value

Molecular Formula C7H10O4[3]

Molar Mass 158.15 g/mol

Appearance Colorless to light yellow liquid

Density 1.111 g/mL at 25 °C[1]

Boiling Point 154 °C

Flash Point 97 °C (206.6 °F) - closed cup[1]

Refractive Index n20/D 1.447[1]

Experimental Protocols
Protocol 1: Standard Handling Procedure

Preparation: Before handling, ensure that the chemical fume hood is operational and that all

necessary personal protective equipment (safety glasses, lab coat, compatible gloves) is

worn.

Dispensing: Carefully dispense the required amount of dimethyl ethylidenemalonate in the

fume hood. Avoid splashing.

Reaction Setup: If used in a reaction, add it to the reaction vessel slowly and in a controlled

manner.

Post-Handling: Tightly seal the container after use and decontaminate any surfaces that may

have come into contact with the chemical. Wash hands thoroughly.

Protocol 2: Chemical Spill Response
Evacuation: Immediately evacuate the area of the spill, except for personnel involved in the

cleanup.

Ventilation: Ensure the area is well-ventilated.
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Containment: Contain the spill using an inert absorbent material (e.g., vermiculite, sand, or

earth). Do not use combustible materials, such as sawdust.

Collection: Collect the absorbed material into a suitable container for disposal.

Decontamination: Decontaminate the spill area with a suitable cleaning agent.

Disposal: Dispose of the waste material in accordance with local, state, and federal

regulations.

Visualizations
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Workflow for Handling a Dimethyl Ethylidenemalonate Spill
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Caption: Workflow for handling a chemical spill.
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Hazard Identification and PPE Relationship
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Potential Exposure Routes

Required Personal Protective Equipment
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Caption: Relationship between hazards and protective equipment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Dimethyl Ethylidenemalonate: A Technical Guide to
Safe Handling and Precautions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b099043#dimethyl-ethylidenemalonate-safety-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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